N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide
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Description
N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide is a useful research compound. Its molecular formula is C19H17N3O3S2 and its molecular weight is 399.48. The purity is usually 95%.
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Scientific Research Applications
Therapeutic Potential of Benzothiazoles
Benzothiazoles, including compounds like "N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-(2-oxo-1,3-benzothiazol-3-yl)propanamide," have been extensively studied for their broad spectrum of pharmaceutical applications. These compounds exhibit antimicrobial, analgesic, anti-inflammatory, antidiabetic activities, and more notably, potential antitumor agents due to their ability to serve as ligands to various biomolecules. This versatility has made benzothiazoles subjects of interest in drug discovery, especially for cancer treatment. The structural simplicity and ease of synthesis of benzothiazoles allow for the development of chemical libraries that could lead to new therapeutic entities (Kamal, Hussaini, & Malik, 2015).
Benzothiazole Derivatives in Medicinal Chemistry
Benzothiazole derivatives showcase a variety of pharmacological activities, which makes them significant in medicinal chemistry. These activities include anti-viral, anti-microbial, anti-allergic, anti-diabetic, anti-tumor, anti-inflammatory, anthelmintic, and anti-cancer properties. The benzothiazole scaffold is recognized as a crucial moiety in developing pharmacologically active compounds, underlining its rapid development and interest in medicinal chemistry. The review of benzothiazole derivatives and their synthesis methodologies suggests a broad scope for designing and developing novel therapeutic agents (Bhat & Belagali, 2020).
Structural Modifications and Chemotherapeutic Applications
Recent advances in the structural modifications of benzothiazole scaffolds and their conjugate systems have highlighted their potential as chemotherapeutics. These modifications aim to develop new antitumor agents with enhanced efficacy and selectivity. The review discusses various benzothiazole derivatives and their conjugates, outlining their in vitro and in vivo screening, structure-activity relationships (SAR), and potential therapeutic applications. This research underscores the significant anticancer activity of benzothiazole derivatives, suggesting further development as drug candidates and emphasizing the need for comprehensive toxicity characterization for clinical use (Ahmed et al., 2012).
Benzothiazoles in Drug Discovery: A Patent Review
A patent review of benzothiazole-based drug development from 2015 to 2020 showcases the pharmacological importance of benzothiazole as a scaffold for therapeutic agent development. Benzothiazole derivatives have been patented for a range of therapeutic applications, especially in cancer research. This review indicates the potential of these compounds to progress to the market, provided they demonstrate selectivity and in vivo efficacy. Further studies are necessary to acquire adequate information on these compounds, highlighting the ongoing interest in benzothiazole derivatives for drug discovery (Law & Yeong, 2022).
Properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-(2-oxo-1,3-benzothiazol-3-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O3S2/c1-2-25-12-7-8-13-16(11-12)26-18(20-13)21-17(23)9-10-22-14-5-3-4-6-15(14)27-19(22)24/h3-8,11H,2,9-10H2,1H3,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLKFTSQXJCFRQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CCN3C4=CC=CC=C4SC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.